1,1,1-trichloro-3-(2,6-dimethylfuro[2,3-d]pyrimidin-4-yl)-2-propanol

• IUPAC Name: 1,1,1-trichloro-3-(2,6-dimethylfuro[2,3-d]pyrimidin-4-yl)propan-2-ol
• InChI: InChI=1S/C11H11Cl3N2O2/c1-5-3-7-8(4-9(17)11(12,13)14)15-6(2)16-10(7)18-5/h3,9,17H,4H2,1-2H3
• InChI Key: QVKSPIBOVWKWQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N=C(N=C2O1)C)CC(C(Cl)(Cl)Cl)O
• Molecular Formula: C11H11Cl3N2O2
• Molecular Weight: 309.6 g/mol

Description

1,1,1-trichloro-3-(2,6-dimethylfuro[2,3-d]pyrimidin-4-yl)-2-propanol, also known as TDCPP, is a chemical compound that has been widely used as a flame retardant in various consumer products, including furniture, electronics, and textiles. Despite its widespread use, TDCPP has been found to have harmful effects on human health and the environment.

Mechanism of Action

1,1,1-trichloro-3-(2,6-dimethylfuro[2,3-d]pyrimidin-4-yl)-2-propanol acts as an endocrine disruptor by binding to hormone receptors and interfering with their normal function. Specifically, 1,1,1-trichloro-3-(2,6-dimethylfuro[2,3-d]pyrimidin-4-yl)-2-propanol has been shown to bind to the estrogen receptor and activate its signaling pathway, leading to the proliferation of breast cancer cells. 1,1,1-trichloro-3-(2,6-dimethylfuro[2,3-d]pyrimidin-4-yl)-2-propanol has also been shown to inhibit the activity of the androgen receptor, which can lead to decreased sperm production and male infertility.
Biochemical and Physiological Effects:
Exposure to 1,1,1-trichloro-3-(2,6-dimethylfuro[2,3-d]pyrimidin-4-yl)-2-propanol has been linked to a range of biochemical and physiological effects, including developmental and reproductive toxicity, neurotoxicity, and carcinogenicity. 1,1,1-trichloro-3-(2,6-dimethylfuro[2,3-d]pyrimidin-4-yl)-2-propanol has been shown to cross the placenta and accumulate in fetal tissues, leading to developmental toxicity in animal studies. In addition, 1,1,1-trichloro-3-(2,6-dimethylfuro[2,3-d]pyrimidin-4-yl)-2-propanol has been shown to disrupt the normal development of the nervous system, leading to neurotoxicity and behavioral abnormalities.

Advantages and Limitations for Lab Experiments

1,1,1-trichloro-3-(2,6-dimethylfuro[2,3-d]pyrimidin-4-yl)-2-propanol has been used extensively in laboratory experiments to study its effects on human health and the environment. Its widespread use as a flame retardant in consumer products makes it a relevant and accessible chemical for research purposes. However, the limitations of 1,1,1-trichloro-3-(2,6-dimethylfuro[2,3-d]pyrimidin-4-yl)-2-propanol include its potential for environmental contamination and its harmful effects on human health, which must be carefully considered when conducting experiments.

Future Directions

Future research on 1,1,1-trichloro-3-(2,6-dimethylfuro[2,3-d]pyrimidin-4-yl)-2-propanol should focus on developing safer alternatives to this chemical for use as a flame retardant in consumer products. In addition, further studies are needed to fully understand the mechanism of action and toxic effects of 1,1,1-trichloro-3-(2,6-dimethylfuro[2,3-d]pyrimidin-4-yl)-2-propanol on human health and the environment. This may include investigating the effects of 1,1,1-trichloro-3-(2,6-dimethylfuro[2,3-d]pyrimidin-4-yl)-2-propanol on other hormone receptors and signaling pathways, as well as exploring the potential for biomonitoring and risk assessment of 1,1,1-trichloro-3-(2,6-dimethylfuro[2,3-d]pyrimidin-4-yl)-2-propanol in exposed populations.

Scientific Research Applications

1,1,1-trichloro-3-(2,6-dimethylfuro[2,3-d]pyrimidin-4-yl)-2-propanol has been extensively studied for its effects on human health and the environment. In vitro studies have shown that 1,1,1-trichloro-3-(2,6-dimethylfuro[2,3-d]pyrimidin-4-yl)-2-propanol can disrupt the endocrine system by mimicking the action of hormones such as estrogen and androgen. Animal studies have also shown that exposure to 1,1,1-trichloro-3-(2,6-dimethylfuro[2,3-d]pyrimidin-4-yl)-2-propanol can lead to developmental and reproductive toxicity, as well as neurotoxicity.